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Compound of Interest

Compound Name: 2(1H)-Quinazolinone, 5-chloro-
Cat. No.: B1646539
Get Quote
\ J

Executive Summary & Chemical Assessment

2(1H)-Quinazolinone, 5-chloro- is a halogenated heterocyclic compound.[1] Unlike standard
organic waste, the presence of the chlorine atom at the 5-position mandates specific disposal
protocols to prevent the formation of acidic gases (HCI) or persistent organic pollutants
(dioxins/furans) during incineration.[1]

Core Directive: This compound must be managed as Halogenated Hazardous Waste. Under no
circumstances should it be disposed of in general trash or non-halogenated solvent streams.[1]

Hazard Profile (GHS Classification)

Note: While specific data for the 5-chloro isomer is less common than the 4-isomer, the
following classification is derived from the quinazolinone scaffold and halogenated analogues.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1646539#bc-rfq
https://www.benchchem.com/product/b1646539/docs?utm_src=pdf-body#operational-guide-proper-disposal-of-2-1h-quinazolinone-5-chloro
https://en.wikipedia.org/wiki/Quinazolinone
https://en.wikipedia.org/wiki/Quinazolinone
https://en.wikipedia.org/wiki/Quinazolinone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1646539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Hazard Class Category H-Code Statement

Harmful if swallowed.

Acute Toxicity (Oral) 4 H302 ]

Causes skin irritation.

Skin Irritation 2 H315
[1][21[3]
o Causes serious eye
Eye Irritation 2A H319 o
irritation.[1][2][3]
May cause respiratory
STOT - SE 3 H335

irritation.[1][2][3]

Pre-Disposal Logistics & Safety

Before handling waste, establish a "Self-Validating" safety zone.[1] This ensures that if a failure
occurs (e.g., bag rupture), the operator is already protected.[1]

| : : PBE) :

Body Part PPE Requirement Rationale

Prevents inhalation of fine

Respiratory N95 or P100 Respirator )
particulates (H335).[1]

Nitrile Gloves (Double gloving Chemical resistance to

Hands )
recommended) halogenated aromatics.[1]
] Prevents corneal damage from

Eyes Chemical Splash Goggles

dust/splash (H319).[1]
Bod Lab Coat (Buttoned) + Long Minimizes skin contact

0
Y Sleeves absorption.[1]

Waste Characterization & Stream Selection

The critical decision point in disposing of CAS 16064-14-5 is the Halogen Content.[1]

e The Mechanism: Standard incinerators operate at temperatures sufficient for hydrocarbons.
[1] However, halogenated compounds require higher temperatures and specific scrubbers to
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neutralize the hydrochloric acid (HCI) produced upon combustion.[1]

¢ The Rule: If 2(1H)-Quinazolinone, 5-chloro- is present in a mixture, the entire mixture is
classified as Halogenated Waste.[1]

Workflow Visualization: Disposal Decision Tree

Waste Generation:
2(1H)-Quinazolinone, 5-chloro-

Physical State?

Solid / Powder Liquid / Solution

Segregate into Is Solvent Halogenated?
Solid Waste Container (e.g., DCM, Chloroform)

Label: 'Solid Waste - Toxic Yes No (€.g., MeOH, DMSO)

(Check 'Halogenated")

Compatible / Contaminates Stream

Combine into

Halogenated Waste Carboy

Click to download full resolution via product page

Figure 1: Decision logic for segregating 5-chloro-2(1H)-quinazolinone waste. Note that even
non-halogenated solvents become "Halogenated Waste" once this compound is dissolved in
them.[1]
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicability: Expired stocks, contaminated weighing boats, spill cleanup debris.[1]

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated
solid waste drum.[1]

e Primary Containment: Place the substance in a sealable bag (Zip-lock style) or screw-top
vial. Do not pour loose powder directly into a large drum to avoid dust generation.[1]

e Secondary Containment: Place the sealed primary container into the waste drum.

e Labeling:

o

Attach a hazardous waste tag.[1]

[e]

Constituents: Write "2(1H)-Quinazolinone, 5-chloro-".

o

Hazards: Check "Toxic" and "Irritant".[1]

[¢]

Critical: Clearly mark/check the box for "Halogenated".[1]

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors, HPLC waste.[1]

o Compatibility Check: Ensure the solution does not contain strong oxidizers (e.g., peroxides,
nitric acid) which may react with the quinazolinone ring or the solvent.[1]

e Stream Selection:
o Destination:Halogenated Solvent Waste (often Blue Tag/Can).[1]

o Why? Even if dissolved in Methanol (non-halogenated), the presence of the chloro-
compound renders the mixture halogenated for incineration purposes.[1]

e Transfer: Use a funnel to pour into the carboy. Avoid splashing.
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e Log Entry: Record the approximate concentration and volume on the waste log sheet.

Emergency Response: Spill Procedures

In the event of a spill, immediate containment is required to prevent respiratory exposure and
environmental release.[4][5]

Spill Cleanup Workflow
1. Alert & Isolate 2. Don PPE > 3. Containment > 4. Cleanup > 5. Disposal
(Evacuate immediate area) (N95, Goggles, Double Gloves) (Cover with damp paper towels) (Scoop/Wipe - NO Dry Sweeping) (Bag as Solid Hazardous Waste)

Click to download full resolution via product page

Figure 2: Step-by-step response for solid spills. The use of damp towels (Step 3) is critical to
prevent the generation of airborne dust.

Specific Cleanup Steps:

Isolate: Mark the area.[1]

Dampen: Gently lay paper towels soaked in water (or compatible solvent like ethanol) over
the powder.[1] This prevents dust from becoming airborne.[1][2][3][5][6]

Collect: Scoop the wet material and towels into a heavy-duty waste bag.

Decontaminate: Wipe the surface with soap and water 3 times.[1]

Verification: Visual inspection for white/off-white residue.[1]

Regulatory Compliance (US Focus)

This guide aligns with the Resource Conservation and Recovery Act (RCRA) standards.[1]

e Waste Coding: While 2(1H)-Quinazolinone, 5-chloro- is not explicitly "P-Listed" or "U-
Listed" by specific CAS number in 40 CFR 261.33 [1], it must be evaluated for
characteristics.[1]
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o Generator Responsibility: Under 40 CFR 262.11, the generator must determine if the waste
is hazardous. Due to the halogenated nature and toxicity profile, it is treated as Process
Waste requiring incineration at a permitted facility.[1]

o Land Disposal Restrictions (LDR): Halogenated Organic Compounds (HOCs) are generally
prohibited from land disposal without prior treatment (incineration) [2].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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